N-(5-benzyl-1,3-thiazol-2-yl)-2-pyrimidin-2-ylsulfanylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5-benzyl-1,3-thiazol-2-yl)-2-pyrimidin-2-ylsulfanylacetamide, also known as BPTES, is a small molecule inhibitor of glutaminase, an enzyme that plays a crucial role in cancer cell metabolism. BPTES has been extensively studied for its potential as an anticancer agent and has shown promising results in preclinical studies.
Scientific Research Applications
Antibacterial and Antifungal Activity
A study by Maddila et al. (2016) explored the synthesis of novel benzothiazole pyrimidine derivatives, including N-(5-benzyl-1,3-thiazol-2-yl)-2-pyrimidin-2-ylsulfanylacetamide. They found these compounds to have significant in vitro antibacterial and antifungal activities against various microorganisms such as Staphylococcus aureus, Escherichia coli, and Candida albicans (Maddila et al., 2016).
Synthesis and Structural Analysis
Janardhan et al. (2014) investigated the synthesis of fused thiazolo[3,2-a]pyrimidinones using N-(benzo[d]thiazol-2-yl)-2-chloroacetamide, a compound structurally similar to the one . Their research focused on the efficient formation of these compounds and confirmed their structures through analytical and spectral studies (Janardhan et al., 2014).
Synthesis of Analogous Compounds for Pharmacological Evaluation
Devi et al. (2022) synthesized a series of 2-Mercaptobenzimidazole derivatives, related to this compound, for pharmacological evaluation. These compounds demonstrated promising antibacterial, antifungal, and cytotoxic activities (Devi et al., 2022).
Investigation of Metabolic Stability and In Vitro Potency
Stec et al. (2011) examined various heterocyclic analogues of this compound to improve metabolic stability. Their findings indicate that these analogues maintained in vitro potency and efficacy, while reducing metabolic deacetylation (Stec et al., 2011).
Applications in Stem Cell Research
Ries et al. (2013) described the synthesis of N-benzyl-2-(pyrimidin-4′-ylamino)-thiazole-4-carboxamide (thiazovivin), a molecule related to this compound. Thiazovivin is known to improve the generation of human induced pluripotent stem cells (iPSCs), highlighting its potential application in stem cell research (Ries et al., 2013).
Antitumor and Anticancer Properties
Theoclitou et al. (2011) discovered a kinesin spindle protein inhibitor structurally similar to the compound , demonstrating significant biochemical potency and potential as an anticancer agent (Theoclitou et al., 2011).
Properties
IUPAC Name |
N-(5-benzyl-1,3-thiazol-2-yl)-2-pyrimidin-2-ylsulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N4OS2/c21-14(11-22-15-17-7-4-8-18-15)20-16-19-10-13(23-16)9-12-5-2-1-3-6-12/h1-8,10H,9,11H2,(H,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBJULFGRSWDQMB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2=CN=C(S2)NC(=O)CSC3=NC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.